Cas no 871269-09-9 (N-Butyl 3-bromobenzenesulfonamide)

• Product Name: N-Butyl 3-bromobenzenesulfonamide
• CAS No: 871269-09-9
• MF: C₁₀H₁₄BrNO₂S
• MW: 292.192660808563
• MDL: MFCD07363822
• CID: 719760
• PubChem ID: 7213275
• Update Time: 2025-04-19

N-Butyl 3-bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-bromo-N-butyl-
• 3-bromo-N-butylbenzenesulfonamide
• N-Butyl 3-bromobenzenesulfonamide
• 3-bromo-N-butylbenzene-1-sulfonamide
• 3-Bromo-N-butylbenzenesulphonamide
• MFCD07363822
• A862815
• Benzenesulfonamide,3-bromo-N-butyl-
• AKOS008940098
• AB30838
• BS-23724
• CS-0211043
• Z45516982
• EN300-197165
• WJB26909
• DTXSID70428434
• N-Butyl3-bromobenzenesulfonamide
• 871269-09-9

• MDL： MFCD07363822
• Inchi： 1S/C10H14BrNO2S/c1-2-3-7-12-15(13,14)10-6-4-5-9(11)8-10/h4-6,8,12H,2-3,7H2,1H3
• InChI Key： FOIGOOIJVWAXCR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)S(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 290.99300
• Monoisotopic Mass: 290.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.42
• Melting Point: 46-50
• Boiling Point: 378.4°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.549
• PSA: 54.55000
• LogP: 3.99920

N-Butyl 3-bromobenzenesulfonamide Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides